Cas no 2287333-78-0 (2-Methyl-1,1-dioxothiane-4-carboxylic acid)

• Product Name: 2-Methyl-1,1-dioxothiane-4-carboxylic acid
• CAS No: 2287333-78-0
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• CID: 6243145
• PubChem ID: 122669101
• Update Time: 2025-10-29

2-Methyl-1,1-dioxothiane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287333-78-0
• 2-methyl-1,1-dioxothiane-4-carboxylic acid
• CC1S(CCC(C1)C(=O)O)(=O)=O
• Z3073159106
• EN300-6082676
• SCHEMBL18204640
• 2-methyl-1,1-dioxo-1lambda6-thiane-4-carboxylic acid
• 2-Methyl-1,1-dioxothiane-4-carboxylic acid

• Inchi： 1S/C7H12O4S/c1-5-4-6(7(8)9)2-3-12(5,10)11/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： WJGPPSANQXLPMY-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)O)CC1C)(=O)=O

Computed Properties

• Exact Mass: 192.04563003g/mol
• Monoisotopic Mass: 192.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-Methyl-1,1-dioxothiane-4-carboxylic acid

Introduction to 2-Methyl-1,1-dioxothiane-4-carboxylic acid (CAS No: 2287333-78-0)

2-Methyl-1,1-dioxothiane-4-carboxylic acid, identified by the CAS number 2287333-78-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the dioxothiane class, a heterocyclic structure characterized by a sulfur atom linked to two oxygen atoms and a carbon atom. The presence of a carboxylic acid group at the 4-position and a methyl substituent at the 2-position introduces unique reactivity and potential biological activity, making it a valuable scaffold for further chemical modifications and drug discovery applications.

The structural features of 2-Methyl-1,1-dioxothiane-4-carboxylic acid contribute to its versatility in synthetic chemistry. The dioxothiane ring system is known for its stability and ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination. These properties make it an attractive building block for the development of novel molecules with tailored functionalities. In particular, the carboxylic acid moiety provides a site for further derivatization, such as esterification or amidation, while the methyl group can influence electronic and steric properties, affecting the compound's overall behavior in biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, dioxothiane derivatives have garnered attention due to their potential as bioactive molecules. Studies have demonstrated that modifications within the dioxothiane core can modulate pharmacokinetic properties and target specificity. For instance, research on related compounds has shown promising results in inhibiting certain enzymes and receptors involved in inflammatory pathways. This suggests that 2-Methyl-1,1-dioxothiane-4-carboxylic acid may exhibit similar therapeutic potential when appropriately functionalized.

The synthesis of 2-Methyl-1,1-dioxothiane-4-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include the formation of the dioxothiane ring through cyclization reactions, followed by functional group interconversions to introduce the carboxylic acid and methyl substituents. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have further refined these processes, enabling higher yields and purities. These advancements are crucial for ensuring that researchers have access to high-quality starting materials for their investigations.

In the realm of biological activity, preliminary studies on 2-Methyl-1,1-dioxothiane-4-carboxylic acid have revealed intriguing properties that warrant further exploration. The compound's ability to interact with biological targets may stem from its unique electronic distribution and steric environment. Computational modeling has been instrumental in predicting potential binding modes with proteins and enzymes, providing insights into its mechanism of action. Such simulations are increasingly integral to drug discovery pipelines, allowing researchers to prioritize candidates based on predicted efficacy and selectivity.

The pharmaceutical industry continues to seek novel molecular entities with therapeutic value. 2-Methyl-1,1-dioxothiane-4-carboxylic acid represents a promising candidate due to its structural features and synthetic tractability. By leveraging its inherent reactivity, chemists can generate libraries of derivatives for high-throughput screening assays. These assays are designed to identify compounds with optimal pharmacological profiles, including potency, solubility, and metabolic stability. The integration of automation and artificial intelligence into synthetic workflows has accelerated this process, enabling rapid exploration of chemical space.

Future directions in the study of 2-Methyl-1,1-dioxothiane-4-carboxylic acid may focus on expanding its utility in drug development. One avenue involves exploring its role as a precursor for bioconjugates or prodrugs designed to enhance delivery or targeting specificity. Additionally, investigating its interactions with biological systems could uncover new therapeutic applications or lead to insights into disease mechanisms. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible medical benefits.

The regulatory landscape also plays a critical role in advancing compounds like 2-Methyl-1,1-dioxothiane-4-carboxylic acid through clinical development stages. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in research are consistent and reproducible. Furthermore, adherence to safety guidelines minimizes risks during handling and experimentation. As regulatory agencies continue to evaluate new chemical entities based on robust preclinical data, compounds with demonstrated potential are positioned for further investigation.

In conclusion,2-Methyl-1,1-dioxothiane-4-carboxylic acid (CAS No: 2287333-78-0) is a structurally interesting compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique properties make it a valuable scaffold for developing novel therapeutics targeting various diseases. With ongoing advancements in synthetic methodologies and computational biology,2-Methyl-1,1-dioxothiane-4-carboxylic acid is poised to contribute significantly to future medical breakthroughs.